1-(2-pyridinylmethyl)-4-(3,4,5-trimethoxybenzyl)piperazine

• IUPAC Name: 1-(pyridin-2-ylmethyl)-4-[(3,4,5-trimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C20H27N3O3/c1-24-18-12-16(13-19(25-2)20(18)26-3)14-22-8-10-23(11-9-22)15-17-6-4-5-7-21-17/h4-7,12-13H,8-11,14-15H2,1-3H3
• InChI Key: NROMPUOFCSMLNF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CN2CCN(CC2)CC3=CC=CC=N3
• Molecular Formula: C20H27N3O3
• Molecular Weight: 357.4 g/mol

Description

1-(2-pyridinylmethyl)-4-(3,4,5-trimethoxybenzyl)piperazine, also known as PTT, is a chemical compound that has been studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of 1-(2-pyridinylmethyl)-4-(3,4,5-trimethoxybenzyl)piperazine is not fully understood, but it is believed to involve the modulation of serotonin signaling in the brain. This compound has been shown to increase the activity of the 5-HT1A receptor, which may lead to an increase in serotonin release and subsequent modulation of mood and anxiety.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase serotonin levels in the brain, as well as increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. This compound has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

1-(2-pyridinylmethyl)-4-(3,4,5-trimethoxybenzyl)piperazine has a number of advantages for use in lab experiments. It has high affinity for the 5-HT1A receptor, which makes it a useful tool for studying the role of this receptor in the brain. This compound is also relatively stable and easy to synthesize. However, there are also limitations to its use in lab experiments. This compound has a relatively short half-life, which may limit its usefulness in certain experiments. It is also important to note that this compound has not been extensively studied in humans, and its safety and efficacy in humans is not well established.

Future Directions

There are a number of future directions for research on 1-(2-pyridinylmethyl)-4-(3,4,5-trimethoxybenzyl)piperazine. One area of interest is the potential use of this compound in the treatment of depression and anxiety disorders. Further studies are needed to determine the safety and efficacy of this compound in humans. Other areas of interest include the role of this compound in modulating serotonin signaling in the brain, and the potential use of this compound as a tool for studying the 5-HT1A receptor.

Synthesis Methods

The synthesis of 1-(2-pyridinylmethyl)-4-(3,4,5-trimethoxybenzyl)piperazine involves a multi-step process that includes the use of various reagents and solvents. The first step involves the reaction of 3,4,5-trimethoxybenzaldehyde with 2-pyridinemethanol in the presence of a catalyst to form the intermediate 1-(2-pyridinylmethyl)-4-(3,4,5-trimethoxybenzyl) alcohol. This intermediate is then reacted with piperazine in the presence of a reducing agent to form this compound.

Scientific Research Applications

1-(2-pyridinylmethyl)-4-(3,4,5-trimethoxybenzyl)piperazine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This compound has also been studied for its potential use in the treatment of depression and anxiety disorders.